Cas no 154016-51-0 (Isoxazole, 3-(bromomethyl)-5-(1-methylethyl)-)

• Product Name: Isoxazole, 3-(bromomethyl)-5-(1-methylethyl)-
• CAS No: 154016-51-0
• MF: C₇H₁₀BrNO
• MW: 204.06440114975
• CID: 2122664
• Update Time: 2023-08-04

Isoxazole, 3-(bromomethyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-5-isopropylisoxazole
• Isoxazole, 3-(bromomethyl)-5-(1-methylethyl)-

• Inchi： 1S/C7H10BrNO/c1-5(2)7-3-6(4-8)9-10-7/h3,5H,4H2,1-2H3
• InChI Key： UTZOUOHNKMIFAD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C)C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Topological Polar Surface Area: 26